2-(2-Methyl-4-nitrophenyl)-1,2,3,4-tetrahydro-2,7-naphthyridine

• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol
• IUPAC Name: 2-(2-methyl-4-nitrophenyl)-3,4-dihydro-1H-2,7-naphthyridine
• InChI: InChI=1S/C15H15N3O2/c1-11-8-14(18(19)20)2-3-15(11)17-7-5-12-4-6-16-9-13(12)10-17/h2-4,6,8-9H,5,7,10H2,1H3
• InChI Key: PTVMHEXQSRZCFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])N2CCC3=C(C2)C=NC=C3

Description

2-(2-Methyl-4-nitrophenyl)-1,2,3,4-tetrahydro-2,7-naphthyridine is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of commercially available 1,2,3,4-tetrahydro-2,7-naphthyridine dihydrochloride (456 mg, 2.2 mmol), 2-fluoro-5-nitrotoluene (512 mg, 3.3 mmol), and N,N-diisopropylethylamine (2.0 mL, 11.4 mmol) in 8.0 mL DMSO was heated at 115° C. for 20 hours. The reaction was added to a H2O/brine mixture, then extracted with EtOAc. The EtOAc portion was washed with a H2O/brine mixture, aqueous Na2CO3 solution, dried with anhydrous Na2SO4, and evaporated to an oil. An impure sample from a previous reaction (1.0 mmol scale) was combined, and then chromatographed eluting with CHCl3/EtOAc to give the title compound as a yellow solid (365 mg, 42% combined yield). 1H NMR (CDCl3) δ: 8.40-8.43 (m, 2H), 8.05-8.11 (m, 2H), 7.14 (d, J=5.0 Hz, 1H), 7.11 (d, J=8.5 Hz, 1H), 4.27 (s, 2H), 3.36 (t, J=5.7 Hz, 2H), 3.04 (t, J=5.6 Hz, 2H), 2.42 (s, 3H).